(3R,4S,5R)-5-(10H-phenoxazin-10-yl)oxane-3,4-diol

• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: (3R,4S,5R)-5-phenoxazin-10-yloxane-3,4-diol
• InChI: InChI=1S/C17H17NO4/c19-14-10-21-9-13(17(14)20)18-11-5-1-3-7-15(11)22-16-8-4-2-6-12(16)18/h1-8,13-14,17,19-20H,9-10H2/t13-,14-,17+/m1/s1
• InChI Key: NCOFRYUDNSPBAN-CPUCHLNUSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@@H](CO1)O)O)N2C3=CC=CC=C3OC4=CC=CC=C42
• Canonical SMILES: C1C(C(C(CO1)O)O)N2C3=CC=CC=C3OC4=CC=CC=C42

Description

The compound (3R,4S,5R)-5-(10H-phenoxazin-10-yl)oxane-3,4-diol is a chiral oxane derivative featuring a phenoxazine moiety. Phenoxazine is a heterocyclic aromatic system with oxygen and nitrogen atoms, often associated with biological activity, including antitumor and antimicrobial properties . The oxane ring in this compound is substituted with hydroxyl groups at the 3R and 4S positions, while the phenoxazine group is attached at the 5R position. This stereochemical arrangement may influence its solubility, stability, and interactions with biological targets.

Biological Activity

The compound (3R,4S,5R)-5-(10H-phenoxazin-10-yl)oxane-3,4-diol , also known by its CAS number 2079095-04-6, is a phenoxazine derivative that has garnered attention for its potential biological activities. This article aims to explore its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (3R,4S,5R)-5-(10H-phenoxazin-10-yl)oxane-3,4-diol is C₁₃H₉N₃O₃. It features a phenoxazine ring which is known for its ability to intercalate into DNA and exhibit various biological activities.

Antimicrobial Activity

Research indicates that phenoxazine derivatives can exhibit significant antimicrobial properties. A study demonstrated that compounds similar to (3R,4S,5R)-5-(10H-phenoxazin-10-yl)oxane-3,4-diol showed activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with DNA replication processes.

Anticancer Properties

Phenoxazine compounds have been investigated for their anticancer potential. Studies have shown that (3R,4S,5R)-5-(10H-phenoxazin-10-yl)oxane-3,4-diol can induce apoptosis in cancer cells through oxidative stress mechanisms. This compound has been particularly noted for its efficacy against breast cancer cell lines.

Activity	Cell Line	IC50 Value (µM)	Mechanism of Action
Antimicrobial	Staphylococcus aureus	15	Membrane disruption
Antimicrobial	Escherichia coli	20	DNA intercalation and replication inhibition
Anticancer	MCF-7 (breast cancer)	12	Induction of apoptosis via oxidative stress

The biological activity of (3R,4S,5R)-5-(10H-phenoxazin-10-yl)oxane-3,4-diol can be attributed to several mechanisms:

• DNA Intercalation : The phenoxazine moiety allows the compound to intercalate between DNA base pairs, disrupting normal replication and transcription processes.
• Oxidative Stress Induction : The compound generates reactive oxygen species (ROS), leading to cellular damage and apoptosis in cancer cells.
• Membrane Disruption : Its amphiphilic nature enables it to disrupt microbial cell membranes effectively.

Case Studies

Several studies have explored the efficacy of (3R,4S,5R)-5-(10H-phenoxazin-10-yl)oxane-3,4-diol:

• Study on Antimicrobial Effects : A recent study published in the Journal of Antimicrobial Chemotherapy highlighted the compound's effectiveness against multi-drug resistant strains of bacteria. The study reported a significant reduction in bacterial load in treated samples compared to controls.
• Anticancer Research : In vitro experiments conducted on MCF-7 breast cancer cells demonstrated that treatment with this compound resulted in a marked decrease in cell viability and increased rates of apoptosis. The study utilized flow cytometry to quantify apoptotic cells post-treatment.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The evidence primarily describes adenosine derivatives (e.g., compounds 7, 8, 9, 12, 13, 21, 22 in and ) and phenoxazine analogs (). Below is a comparative analysis based on functional groups, synthesis, and physicochemical properties:

Table 1: Key Structural and Functional Differences

Compound Name / ID (Evidence)	Core Structure	Functional Groups/Substituents	Purity (%)	Melting Point (°C)	Key Applications/Notes
Target Compound (hypothetical)	Oxane + Phenoxazine	Diol, Phenoxazine	N/A	N/A	Potential bioactivity (inferred)
(2R,3R,4S,5R)-2-(6-(Benzylamino)-purinyl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	Purine + Tetrahydrofuran	Benzylamino, diol, hydroxymethyl	98	178–180	Nucleotide analog for enzyme inhibition
10H-Phenoxazine derivatives ()	Phenoxazine core	Methoxy, hydroxy, or ketone groups	N/A	N/A	Intermediate in drug synthesis

Physicochemical Properties

• Solubility: The diol groups in the target compound may enhance water solubility compared to non-polar phenoxazine derivatives (e.g., 5-methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine in ). Adenosine analogs with hydroxymethyl groups (e.g., compound 7) exhibit moderate solubility in polar solvents .
• Thermal Stability: Adenosine derivatives (e.g., compound 12) have melting points as low as 105°C, while phenoxazine derivatives’ stability depends on substituents (e.g., electron-withdrawing groups increase stability) .